Cas no 2121653-47-0 (tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride)

• Product Name: tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride
• CAS No: 2121653-47-0
• MF: C₁₀H₁₄BrClN₂O₂
• MW: 309.587360858917
• CID: 4638785
• Update Time: 2025-06-09

tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride
• tert-butyl N-(4-bromopyridin-2-yl)carbamate;hydrochloride

• Inchi： 1S/C10H13BrN2O2.ClH/c1-10(2,3)15-9(14)13-8-6-7(11)4-5-12-8;/h4-6H,1-3H3,(H,12,13,14);1H
• InChI Key： ALKLZNZWXXYSFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NC(=O)OC(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 51.2

Additional information on tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride

Comprehensive Overview of tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride (CAS No. 2121653-47-0)

tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride (CAS No. 2121653-47-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromo-2-pyridinyl moiety and tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The growing interest in tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride aligns with current trends in precision medicine and small-molecule drug development. As the demand for novel therapeutic agents increases, this compound has gained attention for its potential applications in oncology and neurodegenerative disease research. Its CAS No. 2121653-47-0 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance.

From a synthetic chemistry perspective, the 4-bromo-2-pyridinyl group offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This versatility makes tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride a preferred building block for constructing complex heterocyclic systems. The tert-butyl carbamate (Boc) protecting group further enhances its utility by providing stability under various reaction conditions while allowing for selective deprotection when needed.

In analytical chemistry, tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride demonstrates distinct spectral characteristics that facilitate its identification and purity assessment. Nuclear magnetic resonance (NMR) spectroscopy typically shows clear signals for the pyridine ring protons (δ 7.5-8.5 ppm) and the tert-butyl group (δ ~1.5 ppm). Mass spectrometry analysis confirms the molecular ion peak corresponding to its exact mass, while HPLC methods ensure quality control for research applications.

The pharmaceutical industry's focus on structure-activity relationship (SAR) studies has increased the demand for well-characterized intermediates like tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride. Its incorporation into drug candidates allows medicinal chemists to explore crucial pharmacophore modifications. Recent literature highlights its use in developing potential treatments for inflammatory conditions and metabolic disorders, reflecting broader healthcare priorities.

From a commercial availability standpoint, suppliers typically offer tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride (CAS No. 2121653-47-0) with varying purity grades (95-99%) to meet different research needs. Proper storage recommendations include protection from moisture at controlled temperatures (-20°C to 4°C), which maintains the compound's stability and shelf life. These practical considerations are frequently searched by laboratory personnel handling this material.

Emerging applications of tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride extend to materials science, where its molecular structure contributes to the development of functional organic materials. The compound's ability to participate in diverse chemical transformations makes it valuable for creating advanced polymers with specific electronic or optical properties, aligning with innovations in organic electronics.

Environmental and safety assessments of tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. These safety considerations are essential for compliance with institutional and industry best practices.

The future research potential of tert-Butyl (4-bromo-2-pyridinyl)carbamate hydrochloride remains significant, particularly in light of advancing technologies like high-throughput screening and combinatorial chemistry. Its structural features continue to inspire novel synthetic routes and potential therapeutic applications, maintaining its status as an important tool for chemical innovation across multiple scientific disciplines.